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Compound of Interest

Compound Name: LysoSR-549

Cat. No.: B15138588

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of LysoSR-549, a fluorescent probe
designed for the specific visualization and analysis of lysosomes in living cells. This document
details the probe's spectral properties, outlines experimental protocols for its application, and
illustrates its mechanism of action and experimental workflow.

Core Principles and Mechanism of Action

LysoSR-549 is a lysosomotropic probe, meaning it selectively accumulates in lysosomes. Its
underlying mechanism of action is based on its chemical properties. The probe is a weakly
basic amine that can readily cross cell membranes in its neutral state. Upon entering the acidic
environment of the lysosome (pH 4.5-5.0), the probe becomes protonated. This protonation
traps the molecule within the organelle, leading to a significant increase in its concentration
and, consequently, a bright fluorescent signal localized to the lysosomes. The core fluorophore
of LysoSR-549 is based on the Janelia Fluor 549 dye, known for its high quantum yield and
photostability.

Quantitative Data

The photophysical properties of LysoSR-549 are primarily determined by its core fluorophore,
which is spectrally similar to Janelia Fluor 549.
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Property Value Reference
Excitation Maximum (Aex) ~549 nm [1112]
Emission Maximum (Aem) ~571 nm [1]

Molar Extinction Coefficient (g) ~101,000 cm~—tM—1 [11[2]
Quantum Yield (®) ~0.88 [1112]

Signaling Pathway: Lysosomal Accumulation

The following diagram illustrates the mechanism by which LysoSR-549 accumulates in
lysosomes.
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Caption: Mechanism of LysoSR-549 accumulation in the lysosome.

Experimental Protocols

The following protocols provide a general guideline for using LysoSR-549 for live-cell and
fixed-cell imaging. Optimal conditions may vary depending on the cell type and experimental

setup.
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Live-Cell Imaging Protocol

Cell Preparation: Plate cells on glass-bottom dishes or chamber slides to a confluency of 50-
70%.

Probe Preparation: Prepare a stock solution of LysoSR-549 in high-quality, anhydrous
DMSO. A typical stock concentration is 1 mM. Protect the stock solution from light and
moisture.

Staining: Dilute the LysoSR-549 stock solution to a final working concentration of 50-200 nM
in pre-warmed cell culture medium. Remove the existing medium from the cells and add the
staining solution.

Incubation: Incubate the cells for 15-30 minutes at 37°C in a 5% CO:2 atmosphere.

Washing (Optional): For some applications, washing the cells with pre-warmed culture
medium or phosphate-buffered saline (PBS) can reduce background fluorescence. However,
LysoSR-549 is designed to be a no-wash probe.

Imaging: Image the cells using a fluorescence microscope equipped with appropriate filters
for the excitation and emission spectra of LysoSR-549 (e.g., a filter set for TRITC or Texas
Red).

Fixed-Cell Imaging Protocol

Staining: Stain live cells with LysoSR-549 as described in the live-cell imaging protocol.
Washing: After incubation, wash the cells twice with warm PBS.

Fixation: Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15-20 minutes at room
temperature.

Washing: Wash the cells three times with PBS to remove the fixative.

Permeabilization (Optional): If co-staining with antibodies that require permeabilization,
incubate the cells with a permeabilization buffer (e.g., 0.1% Triton X-100 in PBS) for 10
minutes.
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e Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate
mounting medium. Image the cells using a fluorescence microscope.

Experimental Workflow

The following diagram outlines the general workflow for a live-cell imaging experiment using
LysoSR-549.
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Caption: General workflow for live-cell imaging with LysoSR-549.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [LysoSR-549: An In-Depth Technical Guide for
Lysosomal Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138588#lysosr-549-excitation-and-emission-
spectra]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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